Cas no 2549019-74-9 (N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide)

• Product Name: N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• CAS No: 2549019-74-9
• MF: C₁₈H₂₄N₄O₂S
• MW: 360.473762512207
• CID: 5312820
• PubChem ID: 154582656
• Update Time: 2025-06-08

N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4,6-Dimethyl-2-pyrimidinyl)-3-pyrrolidinyl]-N-methylbenzenemethanesulfonamide
• 2549019-74-9
• N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• F6788-9424
• AKOS040730090

• Inchi： 1S/C18H24N4O2S/c1-14-11-15(2)20-18(19-14)22-10-9-17(12-22)21(3)25(23,24)13-16-7-5-4-6-8-16/h4-8,11,17H,9-10,12-13H2,1-3H3
• InChI Key： RWMIFVBXXIGOMG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N(C)C1CN(C2N=C(C)C=C(C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 360.16199719g/mol
• Monoisotopic Mass: 360.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.9±60.0 °C(Predicted)
• pka: 5.38±0.50(Predicted)

Additional information on N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide

Comprehensive Overview of N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide (CAS No. 2549019-74-9)

N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide, with the CAS number 2549019-74-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core and a pyrrolidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery and precision medicine.

The compound's sulfonamide moiety is a key functional group, often associated with bioactivity in medicinal chemistry. This structural feature has been linked to antimicrobial and anti-inflammatory properties in other compounds, sparking curiosity about its potential in drug development. Recent studies have explored its interactions with biological targets, especially in the context of metabolic disorders and cell signaling pathways, topics that dominate current biomedical literature.

From a synthetic chemistry perspective, N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide represents an interesting challenge due to its stereochemistry and the need for precise regioselective reactions. The 4,6-dimethylpyrimidin-2-yl group introduces steric considerations that affect both synthesis and biological activity, making it a valuable case study for structure-activity relationship (SAR) investigations.

In the context of green chemistry initiatives, researchers are examining more sustainable routes to synthesize this compound. The pharmaceutical industry's growing emphasis on atom economy and reduced waste has led to innovative approaches in producing such complex molecules. This aligns with broader environmental concerns and regulatory pressures that shape modern chemical research priorities.

The compound's potential applications extend beyond human health. Its structural features suggest possible utility in crop protection formulations, particularly as researchers seek alternatives to traditional agrochemicals. The pyrimidine scaffold is known to interact with biological systems in plants, making this compound relevant to discussions about sustainable agriculture and food security.

Analytical characterization of 2549019-74-9 presents its own challenges and opportunities. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical methods are crucial for quality control in pharmaceutical development, where even minor impurities can significantly impact biological activity.

Stability studies of this compound under various conditions (pH, temperature, light exposure) provide valuable data for formulation scientists. Understanding its degradation pathways helps in designing appropriate storage conditions and predicting shelf life - critical factors in drug development that affect both efficacy and safety profiles.

The intellectual property landscape surrounding N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide reflects its commercial potential. Patent filings related to its synthesis methods and potential applications indicate active research interest, particularly in addressing unmet medical needs in various therapeutic areas.

From a regulatory standpoint, compounds like 2549019-74-9 must undergo rigorous evaluation before any potential commercial use. The ICH guidelines for impurity profiling and the FDA's requirements for new chemical entities create a framework that shapes research priorities and development timelines for such molecules.

In academic circles, this compound serves as an excellent teaching example for advanced organic chemistry concepts. Its synthesis involves multiple name reactions and demonstrates important principles of heterocyclic chemistry, making it valuable for graduate-level education and research training in synthetic organic chemistry.

The future research directions for N-[1-(4,6-dimethylpyrimidin-2-yl)pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide likely include detailed pharmacokinetic studies and toxicological evaluations, essential steps in the drug discovery pipeline. Computational chemistry approaches, including molecular docking and QSAR modeling, may help predict its behavior and optimize its structure for specific applications.

Collaborations between academic researchers and pharmaceutical companies are crucial for advancing the understanding of this compound's potential. Such partnerships combine fundamental scientific inquiry with practical development expertise, accelerating the translation of chemical discoveries into tangible benefits for society.

As with any promising chemical entity, responsible research practices and thorough safety evaluations remain paramount when working with 2549019-74-9. The scientific community continues to develop and refine best practices for handling and studying novel compounds, ensuring both researcher safety and environmental protection.